Cas no 76063-06-4 (11-Dodecenoic acid, ethyl ester)
76063-06-4 structure
Product Name:11-Dodecenoic acid, ethyl ester
CAS No:76063-06-4
MF:C14H26O2
MW:226.355044841766
CID:538414
PubChem ID:17825059
Update Time:2025-04-19
11-Dodecenoic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 11-Dodecenoic acid, ethyl ester
- ethyl dodec-11-enoate
- 76063-06-4
- SCHEMBL817977
- dodec-11-enoic acid ethyl ester
- DTXSID90591139
- ethyl 11-dodecenoate
-
- Inchi: 1S/C14H26O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h3H,1,4-13H2,2H3
- InChI Key: ZJBHYKJKLISMQA-UHFFFAOYSA-N
- SMILES: O(CC)C(CCCCCCCCCC=C)=O
Computed Properties
- Exact Mass: 226.19338
- Monoisotopic Mass: 226.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
11-Dodecenoic acid, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 30-1201-9-100mg |
Ethyl 11-dodecenoate |
76063-06-4 | >99% | 100mg |
€71.00 | 2025-03-07 |
11-Dodecenoic acid, ethyl ester Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
76063-06-4 (11-Dodecenoic acid, ethyl ester) Related Products
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- 143485-69-2(13-Docosenoic acid,9-octadecen-1-yl ester)
- 76649-16-6(Ethyl trans-4-decenoate)
- 1968-40-7(4-Pentenoic Acid Ethyl Ester)
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- 108321-49-9(9-Hexadecenoic acid,dodecyl ester, (9Z)-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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